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Compound of Interest

Compound Name:
5-(Chloromethyl)-2-(2,2,2-

trifluoroethoxy)pyridine

CAS No.: 159981-21-2

Cat. No.: B061795

Get Quote

This technical guide delves into the chemical properties, synthesis, and applications of

substituted chloromethylpyridines, a class of compounds pivotal to modern drug development.

The specific query focuses on 5-(Chloromethyl)-2-(2,2,2-trifluoroethoxy)pyridine. While we

will begin by establishing the fundamental properties of this exact molecule, it is crucial for the

scientific community to recognize that the public domain and commercial availability of this

specific isomer are limited.

In the spirit of providing a comprehensive and pragmatically useful resource, this guide will

therefore broaden its scope to a closely related and extensively documented analog: 2-

(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride. This compound serves

as a cornerstone intermediate in the synthesis of Lansoprazole, a widely used proton-pump

inhibitor, and its well-established profile provides a robust foundation for understanding the

broader class of these molecules.[1] The inclusion of the trifluoroethoxy moiety is a deliberate

strategy in medicinal chemistry to enhance properties such as lipophilicity and metabolic

stability, while the chloromethyl group offers a reactive handle for constructing more complex

molecular architectures.[2][3]
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This guide will proceed by first calculating the theoretical molecular weight of the requested

compound and then presenting a detailed analysis of its more prominent isomer, covering its

synthesis, applications, and handling protocols, thereby offering field-proven insights for

researchers and drug development professionals.

PART 1: Physicochemical Properties and Molecular
Characteristics
A precise understanding of a compound's molecular weight and physicochemical properties is

the bedrock of all subsequent experimental work, from reaction stoichiometry to analytical

characterization.

Theoretical Profile of 5-(Chloromethyl)-2-(2,2,2-
trifluoroethoxy)pyridine
For the user-specified compound, the molecular properties are calculated based on its

chemical formula, C₈H₇ClF₃NO. These values serve as a theoretical baseline for any future

experimental validation.

Property Value

Molecular Formula C₈H₇ClF₃NO

Molecular Weight 241.59 g/mol

Monoisotopic Mass 241.01445 Da

IUPAC Name 5-(chloromethyl)-2-(2,2,2-trifluoroethoxy)pyridine

Validated Profile of 2-(Chloromethyl)-3-methyl-4-(2,2,2-
trifluoroethoxy)pyridine Hydrochloride
In contrast, its structural isomer, which is a key intermediate for Lansoprazole, is well-

characterized.[1] The hydrochloride salt is the common commercial form, which influences its

molecular weight and physical state.
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Property Value Source

Molecular Formula C₉H₉ClF₃NO · HCl [4][5]

Molecular Weight 276.08 g/mol [4][5][6][7]

CAS Number 127337-60-4 [4][5][7]

Physical State
White to light yellow

solid/powder
[7]

Melting Point 208-214 °C (decomposes) [4][7]

Storage Temperature 2-8°C (Refrigerated) [4][7]

PART 2: Synthesis and Strategic Application
The synthesis of these complex pyridine derivatives is a multi-step process that requires

precise control over reaction conditions. The strategic importance of these molecules lies in

their utility as building blocks for high-value active pharmaceutical ingredients (APIs).

Synthetic Pathway Overview
The synthesis of 2-(chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride

typically commences from a simple, commercially available starting material like 2,3-lutidine.

The pathway involves a sequence of classical organic reactions to build the required

functionality on the pyridine ring.[1]

The key transformations include:

Oxidation: To introduce a reactive site.

Nitration: To install a nitro group, which is a versatile precursor.

Substitution & Rearrangement: To introduce the trifluoroethoxy group.

Hydrolysis & Chloromethylation: To generate the final chloromethyl handle.

The causality behind this sequence is critical. The directing effects of the existing substituents

on the pyridine ring are leveraged at each stage to ensure the correct regiochemistry of the
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incoming groups. The final chloromethylation step, often using thionyl chloride (SOCl₂),

converts a hydroxymethyl precursor into the more reactive chloromethyl group, priming the

molecule for the subsequent coupling reaction in API synthesis.[1]

2,3-Lutidine Oxidation[O] Nitration
HNO₃/H₂SO₄ Substitution & 

 Rearrangement
CF₃CH₂OH

Hydrolysis
H₂O Chloromethylation 

 (SOCl₂)
SOCl₂ 2-(Chloromethyl)-3-methyl-4-

(2,2,2-trifluoroethoxy)pyridine HCl

Click to download full resolution via product page

Caption: Generalized synthetic workflow for the target pyridine intermediate.

Application in Lansoprazole Synthesis
The primary and most authoritative application of 2-(chloromethyl)-3-methyl-4-(2,2,2-

trifluoroethoxy)pyridine hydrochloride is its role as a key building block in the industrial

synthesis of Lansoprazole.

In this context, the chloromethyl group acts as an electrophile, reacting with the nucleophilic

sulfur atom of 2-mercaptobenzimidazole in a nucleophilic substitution reaction. This step forms

the critical methylene bridge that links the pyridine and benzimidazole heterocyclic systems,

creating the final API.

2-(Chloromethyl)-3-methyl-4-
(2,2,2-trifluoroethoxy)pyridine HCl

Nucleophilic Substitution
(Coupling Reaction)

2-Mercaptobenzimidazole

Lansoprazole (API)

Forms Methylene Bridge
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Caption: Logical flow from intermediate to the final Active Pharmaceutical Ingredient (API).

PART 3: Experimental Protocol and Safety
Trustworthiness in scientific research is built upon reproducible protocols and a rigorous

adherence to safety. This section provides a representative experimental procedure and a

summary of critical safety data.

Protocol: Chloromethylation of the Hydroxymethyl
Precursor
This protocol describes the final step in the synthesis of the title intermediate, converting the

corresponding alcohol to the chloride. This is a self-validating system where reaction

completion can be monitored by Thin Layer Chromatography (TLC) and the product validated

by NMR spectroscopy.

Materials & Equipment:

2-(Hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine

Thionyl chloride (SOCl₂)

Dichloromethane (DCM), anhydrous

Ethyl acetate

Round-bottom flask with magnetic stirrer

Ice-salt bath

Dropping funnel

Rotary evaporator

Buchner funnel and filter paper

Procedure:
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Reaction Setup: Dissolve the hydroxymethyl pyridine precursor (1.0 eq) in anhydrous

dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

Cooling: Cool the solution to -10°C to 0°C using an ice-salt bath. This is critical to control the

exothermicity of the reaction with thionyl chloride.

Reagent Addition: Add thionyl chloride (1.1 - 1.5 eq) dropwise via a dropping funnel over 30-

60 minutes, ensuring the internal temperature does not exceed 10°C.

Reaction: Stir the reaction mixture at a low temperature for 3-5 hours.[1] Monitor the

disappearance of the starting material by TLC.

Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure at

room temperature using a rotary evaporator. Be cautious not to heat the mixture, as the

product can be heat-sensitive.[7]

Precipitation & Isolation: Add ethyl acetate to the concentrated residue to precipitate the

hydrochloride salt of the product as a white or off-white solid.

Filtration: Collect the solid product by vacuum filtration, wash with a small amount of cold

ethyl acetate, and dry under vacuum.

Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C

NMR, and HPLC analysis.

Safety, Handling, and Storage
Working with halogenated and reactive intermediates requires strict adherence to safety

protocols. The following data is aggregated from authoritative safety data sheets (SDS).
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Hazard Category
Description &
Precautionary Statements

Source

GHS Classification

Danger. H317: May cause an

allergic skin reaction. H318:

Causes serious eye damage.

[4][6]

Personal Protective Equipment

(PPE)

Wear protective gloves,

chemical safety goggles or

face shield, and a lab coat.

Use in a well-ventilated

chemical fume hood.

[8][9]

Handling

Avoid contact with skin, eyes,

and clothing. Avoid breathing

dust. Wash hands thoroughly

after handling. Keep away

from heat and ignition sources.

[8][9][10]

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area.

Recommended storage is

refrigerated (2-8°C).[4] Keep

away from incompatible

substances.

[9][10]

First Aid

Eyes: Immediately rinse with

plenty of water for at least 15

minutes. Seek immediate

medical attention. Skin:

Remove contaminated

clothing. Wash skin with soap

and water. If irritation or an

allergic reaction occurs, seek

medical attention.

[11]

Disposal Dispose of contents/container

to an approved waste disposal

[11]
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plant in accordance with local,

state, and federal regulations.

References
ResearchGate. Design and Synthesis of Novel 2-Chloro-5-(chloromethyl)pyridine Bioactive

Derivatives by Rapid and Efficient Continuous Flow Reaction Module. Available at: [Link]

PubChem. 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride.

Available at: [Link]

PubMed Central. Synthesis and application of trifluoromethylpyridines as a key structural

motif in active agrochemical and pharmaceutical ingredients. Available at: [Link]

Alichem. 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride. Available

at: [Link]

Google Patents. CN103539728A - Synthesis method of lansoprazole drug intermediate
chloromethyl pyridine derivative.

ResearchGate. Synthesis and application of trifluoromethylpyridines as a key structural motif

in active agrochemical and pharmaceutical ingredients. Available at: [Link]

AFG Bioscience LLC. Safety Data Sheet - 2-Chloromethyl-3-methyl-4-(2,2,2-

trifluoroethoxy)pyridine hydrochloride. Available at: [Link]

Google Patents. CN104610137A - Synthesis methods of 2-chloro-5-trichloromethylpyridine
and 2-chloro-5-trifluoromethylpyridine.

Pipzine Chemicals. 5-(Chloromethyl)-2-(trifluoromethyl)pyridine. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.researchgate.net/publication/382759972_Design_and_Synthesis_of_Novel_2-Chloro-5-chloromethylpyridine_Bioactive_Derivatives_by_Rapid_and_Efficient_Continuous_Flow_Reaction_Module
https://pubchem.ncbi.nlm.nih.gov/compound/16217647
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8008272/
https://www.alichem.com/2-chloromethyl-3-methyl-4-2-2-2-trifluoroethoxy-pyridine-hydrochloride-cas-127337-60-4.html
https://www.researchgate.net/publication/349969018_Synthesis_and_application_of_trifluoromethylpyridines_as_a_key_structural_motif_in_active_agrochemical_and_pharmaceutical_ingredients
https://www.afgbioscience.com/wp-content/uploads/2022/12/AC-15532.pdf
https://www.pipzine.com/5-chloromethyl-2-trifluoromethylpyridine/
https://www.benchchem.com/product/b061795?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. CN103539728A - Synthesis method of lansoprazole drug intermediate chloromethyl
pyridine derivative - Google Patents [patents.google.com]

2. 5-Chloro-2-methoxy-3-(2,2,2-trifluoroethoxy)pyridine | 1280786-68-6 | Benchchem
[benchchem.com]

3. researchgate.net [researchgate.net]

4. 2-(氯甲基)-3-甲基-4-(2,2,2-三氟乙氧基)吡啶盐酸盐 盐酸盐 97% | Sigma-Aldrich
[sigmaaldrich.com]

5. 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine, Hydrochloride
[lgcstandards.com]

6. 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride |
C9H10Cl2F3NO | CID 16217647 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine Hydrochloride | 127337-60-4 |
Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

8. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

9. afgsci.com [afgsci.com]

10. tcichemicals.com [tcichemicals.com]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Introduction: Navigating the Landscape of
Trifluoroethoxylated Pyridines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061795/docs#introduction-navigating-the-landscape-
of-trifluoroethoxylated-pyridines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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